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Introduction

Nitramide (H₂N₂O₂) is an inorganic compound of significant interest in both theoretical

chemistry and as a precursor to energetic materials.[1] Structurally, it is the simplest member of

the nitramine family, which is characterized by a nitro group (–NO₂) bonded directly to the

nitrogen of an amine.[2][3] This guide provides a detailed overview of the molecular formula,

structure, and key experimental data for nitramide, tailored for researchers and professionals

in chemical and materials science.

Molecular Formula and Basic Properties
Nitramide is a chemical compound with the molecular formula H₂N₂O₂.[2][4][5] It can also be

represented by the linear formula H₂N-NO₂, which highlights the direct connectivity between its

constituent amino and nitro functional groups.[6] Nitramide is an isomer of hyponitrous acid

and can be conceptualized as a nitrogen analog of nitric acid, where a hydroxyl group (–OH) is

substituted by an amino group (–NH₂).[4][6]
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Property Value

Molecular Formula H₂N₂O₂

Molar Mass 62.028 g·mol⁻¹[2][4]

CAS Number 7782-94-7[2][4]

Appearance Colorless solid[4]

Synonyms Nitroamine, Nitric amide[2][4]

Molecular Structure and Geometry
The molecular structure of nitramide is defined by an amine group (–NH₂) covalently bonded

to a nitro group (–NO₂).[4] A key structural characteristic of nitramide is its conformational

difference between the gaseous and solid states. In the gas phase, the molecule adopts a non-

planar configuration.[4][6] Electron diffraction studies indicate a pyramidal geometry around the

amino nitrogen atom in the gaseous state.[6] Conversely, in the crystalline phase, the molecule

is planar.[4][6] This planarity in the solid state is attributed to the formation of intermolecular

hydrogen bonds.[7][8]

The precise bond lengths and angles of nitramide have been determined through X-ray

crystallography for the solid phase and microwave spectroscopy for the gas phase. These

parameters are crucial for understanding the molecule's electronic structure and reactivity.

Parameter Crystalline Phase Value Gas Phase Value

N–N Bond Length 1.318 - 1.322 Å[8] 1.427 Å[9]

N–O Bond Length 1.231 - 1.239 Å[8] 1.206 Å[9]

N–H Bond Length ~0.86 Å[7][8] 1.005 Å[9]

O–N–O Bond Angle 123.0° - 123.1°[8] 130.1°[9]

O–N–N Bond Angle 118.46° - 118.52°[8] -

H–N–N Bond Angle 116° - 117°[6][8] -

H–N–H Bond Angle - 115.2°[9]
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The N-N bond length in the crystalline phase is significantly shorter than a typical N-N single

bond (e.g., 1.45 Å in hydrazine), indicating a partial double bond character.[6][7] This is a result

of resonance, where the lone pair of electrons on the amino nitrogen is delocalized into the

nitro group.

The electronic distribution and partial double bond character of the N-N bond in nitramide can

be represented by two major resonance structures.

Caption: Resonance structures of the nitramide molecule.

The actual structure is a hybrid of these forms, which explains the observed N-N and N-O bond

lengths that are intermediate between single and double bonds.

Experimental Protocols: Synthesis of Nitramide
Several synthetic routes to nitramide have been reported. A common and effective method

involves the reaction of sodium sulfamate with nitric acid.

Protocol: Synthesis from Sodium Sulfamate and Nitric Acid[4]

Materials:

Sodium sulfamate (Na(SO₃NH₂))

Concentrated Nitric Acid (HNO₃)

Ice bath

Reaction vessel with stirring capability

Procedure:

Cool the concentrated nitric acid in the reaction vessel using an ice bath to maintain a low

temperature.

Slowly add sodium sulfamate to the cooled nitric acid with continuous and vigorous

stirring. The addition must be controlled to manage the exothermic reaction and prevent

excessive temperature increases.
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After the addition is complete, allow the mixture to react while maintaining the low

temperature.

The reaction produces nitramide and sodium bisulfate as a byproduct (NaHSO₄).

Isolate the nitramide product from the reaction mixture. This may involve extraction or

other purification techniques depending on the desired purity.

Reaction Equation: Na(SO₃NH₂) + HNO₃ → H₂N−NO₂ + NaHSO₄

This protocol provides a direct route to nitramide from readily available starting materials.

Other established methods include the hydrolysis of potassium nitrocarbamate or the reaction

of dinitrogen pentoxide with ammonia.[4]

Logical Workflow and Structural Representation
The relationship between the functional groups and the overall molecular geometry can be

visualized to better understand the structure of nitramide.
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Caption: Logical relationships in nitramide's molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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